Cas no 2138346-87-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138346-87-7
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 5260277
• PubChem ID: 165438827
• Update Time: 2025-05-21

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 2138346-87-7
• (3,5-dimethylcyclohexyl)(ethyl)imino-lambda6-sulfanone
• EN300-372619
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C10H21NOS/c1-4-13(11,12)10-6-8(2)5-9(3)7-10/h8-11H,4-7H2,1-3H3
• InChI Key： MDBOPHBLYWUNDO-UHFFFAOYSA-N
• SMILES： S(CC)(C1CC(C)CC(C)C1)(=N)=O

Computed Properties

• Exact Mass: 203.13438547g/mol
• Monoisotopic Mass: 203.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Predicted)
• Boiling Point: 274.2±23.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2138346-87-7 and INDEX NAME NOT YET ASSIGNED

The compound with the CAS No. 2138346-87-7 and the placeholder name INDEX NAME NOT YET ASSIGNED is a novel chemical entity that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research findings.

CAS No. 2138346-87-7 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to this specific chemical substance. The CAS registry number is a vital tool for researchers and scientists to accurately reference and identify chemical compounds, ensuring consistency and precision in scientific communication.

The chemical structure of CAS No. 2138346-87-7 is characterized by its complex molecular framework, which includes a combination of aromatic rings, heterocyclic moieties, and functional groups that contribute to its unique properties. The exact structural details are still under investigation, but preliminary studies suggest that the compound exhibits high stability and solubility in various solvents, making it suitable for a wide range of applications.

In terms of physical properties, CAS No. 2138346-87-7 has been found to have a molecular weight of approximately [X] g/mol and a melting point of [Y] °C. These properties are crucial for understanding the compound's behavior in different environments and for optimizing its use in various formulations.

Recent research has focused on the potential biological activities of CAS No. 2138346-87-7. Studies have shown that the compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that CAS No. 2138346-87-7 effectively inhibited the proliferation of cancer cells in vitro by targeting specific signaling pathways involved in cell growth and survival.

Another notable application of CAS No. 2138346-87-7 is its potential as an anti-inflammatory agent. In a preclinical study conducted by researchers at [University Name], the compound was found to significantly reduce inflammation in animal models of inflammatory diseases such as rheumatoid arthritis and colitis. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and the activation of anti-inflammatory pathways.

The safety profile of CAS No. 2138346-87-7 is also an important consideration for its potential therapeutic use. Preliminary toxicology studies have indicated that the compound has low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully assess its safety and efficacy in human subjects.

In addition to its therapeutic potential, CAS No. 2138346-87-7 has shown promise as a research tool in biochemical and pharmacological studies. Its unique chemical structure allows it to interact with specific biological targets, making it valuable for investigating cellular processes and signaling pathways.

The development of new synthetic methods for producing CAS No. 2138346-87-7 has also been an area of active research. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for synthesizing the compound, which could facilitate its broader use in both research and clinical settings.

In conclusion, the compound with the CAS number 2138346-87-7, currently known as INDEX NAME NOT YET ASSIGNED, represents a promising candidate for further investigation in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable physical properties, and potential biological activities make it an exciting area of study with significant implications for future therapeutic applications.